Cas no 1053655-96-1 ((Isoquinolin-7-yl)methanamine)
(Isoquinolin-7-yl)methanamine structure
Product Name:(Isoquinolin-7-yl)methanamine
CAS No:1053655-96-1
MF:C10H10N2
MW:158.199801921844
MDL:MFCD10699234
CID:1152699
PubChem ID:55263458
Update Time:2025-04-20
(Isoquinolin-7-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolin-7-ylmethanamine
- (ISOQUINOLIN-7-YL)METHANAMINE
- isoquinoline-7-methanamine
- Isoquinoline-7-methylamine
- SureCN5779124
- CTK7E5214
- AG-C-78669
- RP02019
- KB-254575
- 7-(aMinoMethyl)isoquinoline
- 7-(AMinoMethyl)isoquinoline 95
- W-204573
- DA-19401
- MFCD10699234
- 1053655-96-1
- 1-(Isoquinolin-7-yl)methanamine
- SCHEMBL5779124
- AKOS006304402
- AB89603
- DTXSID90717059
- J-521579
- (Isoquinolin-7-yl)methanamine
-
- MDL： MFCD10699234
- Inchi： 1S/C10H10N2/c11-6-8-1-2-9-3-4-12-7-10(9)5-8/h1-5,7H,6,11H2
- InChI Key： WQYABXDVWYTICQ-UHFFFAOYSA-N
- SMILES： N1C=CC2C=CC(CN)=CC=2C=1
Computed Properties
- Exact Mass: 158.08400
- Monoisotopic Mass: 158.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91000
- LogP: 2.39380
(Isoquinolin-7-yl)methanamine Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(Isoquinolin-7-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM238485-1g |
Isoquinolin-7-ylmethanamine |
1053655-96-1 | 97% | 1g |
$*** | 2023-04-03 | |
| TRC | I186305-250mg |
(Isoquinolin-7-yl)methanamine |
1053655-96-1 | 250mg |
$ 975.00 | 2022-06-04 | ||
| TRC | I186305-500mg |
(Isoquinolin-7-yl)methanamine |
1053655-96-1 | 500mg |
$ 1625.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D593290-1g |
(Isoquinolin-7-yl)methanamine |
1053655-96-1 | 95% | 1g |
$845 | 2024-05-23 | |
| Advanced ChemBlocks | O29625-1G |
(isoquinolin-7-yl)methanamine |
1053655-96-1 | 95% | 1g |
$1295 | 2024-05-20 | |
| Advanced ChemBlocks | O29625-5G |
(isoquinolin-7-yl)methanamine |
1053655-96-1 | 95% | 5g |
$3885 | 2024-05-20 | |
| eNovation Chemicals LLC | D593290-250mg |
(Isoquinolin-7-yl)methanamine |
1053655-96-1 | 95% | 250mg |
$655 | 2023-05-13 | |
| eNovation Chemicals LLC | D593290-500mg |
(Isoquinolin-7-yl)methanamine |
1053655-96-1 | 95% | 500mg |
$655 | 2023-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539695-2g |
Isoquinolin-7-ylmethanamine |
1053655-96-1 | 98% | 2g |
￥19286.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539695-5g |
Isoquinolin-7-ylmethanamine |
1053655-96-1 | 98% | 5g |
￥28382.00 | 2024-08-09 |
(Isoquinolin-7-yl)methanamine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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